molecular formula C12H14BrFO3 B8402533 Methyl 3-fluoro-4-(3-bromopropyloxy)-phenylacetate

Methyl 3-fluoro-4-(3-bromopropyloxy)-phenylacetate

Cat. No. B8402533
M. Wt: 305.14 g/mol
InChI Key: SUKFEXMTUMXVTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-fluoro-4-(3-bromopropyloxy)-phenylacetate is a useful research compound. Its molecular formula is C12H14BrFO3 and its molecular weight is 305.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H14BrFO3

Molecular Weight

305.14 g/mol

IUPAC Name

methyl 2-[4-(3-bromopropoxy)-3-fluorophenyl]acetate

InChI

InChI=1S/C12H14BrFO3/c1-16-12(15)8-9-3-4-11(10(14)7-9)17-6-2-5-13/h3-4,7H,2,5-6,8H2,1H3

InChI Key

SUKFEXMTUMXVTP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CC(=C(C=C1)OCCCBr)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 3-fluoro-4-hydroxyphenylacetate (25.545 grams) in 2-butanone (300 mL) was treated with 1,3-dibromopropane (48.79 mL) and potassium carbonate (50.859 grams). The mixture was refluxed for 4 hours. The reaction mixture was partitioned between isopropyl acetate and pH 4 buffer. The organic was washed once with water, then dried over magnesium sulfate. The organic was filtered and evaporated to an oil which was chromatographed over silica gel with hexane/methylene chloride (2:1) to afford the title compound. This compound was taken forward without further purification.
Quantity
25.545 g
Type
reactant
Reaction Step One
Quantity
48.79 mL
Type
reactant
Reaction Step One
Quantity
50.859 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.